4-Allyl-1-(4-nitrophenyl)-4-piperidinecarbonitrile

• IUPAC Name: 1-(4-nitrophenyl)-4-prop-2-enylpiperidine-4-carbonitrile
• InChI: InChI=1S/C15H17N3O2/c1-2-7-15(12-16)8-10-17(11-9-15)13-3-5-14(6-4-13)18(19)20/h2-6H,1,7-11H2
• InChI Key: PBJUMINQJVXIKZ-UHFFFAOYSA-N
• Canonical SMILES: C=CCC1(CCN(CC1)C2=CC=C(C=C2)[N+](=O)[O-])C#N
• Molecular Formula: C15H17N3O2
• Molecular Weight: 271.31 g/mol

Description

4-Allyl-1-(4-nitrophenyl)-4-piperidinecarbonitrile (4-ANPPC) is a synthetic compound that is widely used in scientific research. It has been studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. Its synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and potential future directions are discussed in

Scientific Research Applications

Pharmacological Activities

• Neuroprotection : Sigma receptor ligand 4-phenyl-1-(4-phenylbutyl)-piperidine (PPBP), which shares structural similarities with "4-Allyl-1-(4-nitrophenyl)-4-piperidinecarbonitrile," has been shown to provide neuroprotection in models of global hypoxia-ischemia in newborn piglets by attenuating neuronal damage. This protection is associated with decreased coupling of neuronal nitric oxide synthase (nNOS) to postsynaptic density-95 (PSD-95), reducing nitric oxide production and subsequent neuronal damage (Yang et al., 2010).

Chemical Synthesis and Reactions

• Nucleophilic Substitution : Research on nucleophilic aromatic substitution reactions involving nitro-groups has shown that compounds like "4-Allyl-1-(4-nitrophenyl)-4-piperidinecarbonitrile" can undergo reactions leading to products such as 2,4-dinitro-1-piperidinobenzene when reacted with compounds like 1,2,4-trinitrobenzene. These reactions, which do not undergo base or acid catalysis, provide insights into the chemical behavior of nitro-containing aromatic compounds (Pietra & Vitali, 1972).